Cas no 54243-55-9 (2(3H)-Thiazolethione, 5-mercapto-)

• Product Name: 2(3H)-Thiazolethione, 5-mercapto-
• CAS No: 54243-55-9
• MF: C₃H₃NS₃
• MW: 149.257616281509
• CID: 355087
• PubChem ID: 22497862
• Update Time: 2025-04-19

2(3H)-Thiazolethione, 5-mercapto- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Thiazolethione, 5-mercapto-
• 5-sulfanyl-3H-1,3-thiazole-2-thione
• 5-Sulfanyl-1,3-thiazole-2(3H)-thione
• SCHEMBL1674915
• 54243-55-9
• DTXSID50626234

• Inchi： 1S/C3H3NS3/c5-2-1-4-3(6)7-2/h1,5H,(H,4,6)
• InChI Key： OBDSPDZCPRBIIA-UHFFFAOYSA-N
• SMILES： S1C(NC=C1S)=S

Computed Properties

• Exact Mass: 148.94289
• Monoisotopic Mass: 148.94276262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles